4-Chloro-3-(4-formylphenyl)benzoic acid

• IUPAC Name: 4-chloro-3-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9ClO3/c15-13-6-5-11(14(17)18)7-12(13)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key: XFSNYZOUSWRPPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H9ClO3
• DSSTOX Substance ID: DTXSID80688921
• Molecular Weight: 260.67 g/mol
• CAS No.: 1261921-72-5

Description

“4-Chloro-3-(4-formylphenyl)benzoic acid” is a chemical compound with the molecular formula C14H9ClO3. It is a derivative of benzoic acid, which is an important intermediate in the synthesis of many other organic compounds.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with a carboxylic acid group (-COOH), a formyl group (-CHO), and a chlorine atom. The molecular weight of this compound is 260.673g/mol.

Scientific Research Applications

Synthetic Chemistry Applications

4-Chloro-3-(4-formylphenyl)benzoic acid and its derivatives are utilized as intermediates in the synthesis of complex molecules. For example, hypervalent iodine reagents derived from dichloroiodobenzoic acid have been shown to facilitate vicinal halomethoxylation of unsaturated compounds, highlighting the versatility of chloro- and formyl-substituted benzoic acids in organic synthesis (Yusubov, Drygunova, & Zhdankin, 2004). Additionally, the compound has been used to synthesize 4-(4-phenylbutoxy) benzoic acid, demonstrating its role in producing ester-functionalized materials (Zha You-gui, 2010).

Material Science and Polymer Research

In material science, derivatives of this compound have been employed in the development of polymers and copolymers with unique properties. For instance, semiflexible random thermotropic copolymers incorporating 3-chloro-4-hydroxy benzoic acid show mesophase-transition temperatures and nematic phases, useful for liquid crystal displays and other advanced materials (Mitra & Pillai, 2008). Furthermore, the functionalization of polystyrene with chloromethyl benzoic acid derivatives has facilitated the creation of polymer-rare earth complexes, indicating applications in luminescent materials and sensors (Gao, Fang, & Men, 2012).

Sensor Development

This compound derivatives have also found applications in the development of chemical sensors. For example, fluorescent imidazole-based chemosensors derived from this compound have been reported for the reversible detection of cyanide and mercury ions, demonstrating the compound's utility in environmental monitoring and safety applications (Emandi, Flanagan, & Senge, 2018).

Safety and Hazards

“4-Chloro-3-(4-formylphenyl)benzoic acid” is considered hazardous. It may cause skin and eye irritation, and may be harmful if swallowed. It may also cause respiratory irritation. Therefore, it should be handled with appropriate safety measures.

Mechanism of Action

Target of Action

Benzoic acid derivatives often interact with various enzymes and receptors in the body .

Mode of Action

It is known that benzylic compounds can undergo free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets .

Biochemical Pathways

Benzoic acid derivatives are known to be involved in various biochemical pathways, including those related to amino acid metabolism .

Pharmacokinetics

Benzoic acid derivatives are generally well-absorbed and can undergo metabolism in the liver, often conjugating with glycine and being excreted as hippuric acid .

Result of Action

It is known that benzoic acid derivatives can have various effects, such as inhibiting the growth of bacteria and fungi, depending on their specific structure and the organisms they interact with .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Chloro-3-(4-formylphenyl)benzoic acid. For instance, the compound’s stability and reactivity can be affected by factors such as temperature, pH, and the presence of other substances .